Cas no 136590-09-5 (Fmoc-3-nitro-L-tyrosine)

Fmoc-3-nitro-L-tyrosine Properties

Names and Identifiers

• Fmoc-3-nitro-L-tyrosine
• N-((9H-fluoren-9-ylmethoxy)carbonyl)-3-nitrotyrosine
• Fmoc-3-nitro-Tyr-OH
• Fmoc-3-Nitro-Tyrosine
• FmocL-Tyr(3-NO2)-OH
• Fmoc-Tyr(3-NO2)-OH
• fmoc-4-hydroxy-3-nitro-phe-oh
• C24H20N2O7
• fmoc-l-tyr(3-no2)-oh
• fmoc-phe(p-oh,m-no2)-oh
• fmoc-(3-nitro)-l-tyr-oh
• Ac-Tyr(3,5-NO2)-OH
• AX8018164
• ST51037597
• ST24047223
• V1170
• 590F095
• J-
• AC1159
• SCHEMBL5062433
• EN300-650462
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-3-nitrophenyl)propanoic acid
• L-Tyrosine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-nitro-
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-hydroxy-3-nitrophenyl)propanoic acid
• HY-W010868
• (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(4-hydroxy-3-nitrophenyl)propanoic acid
• N-Fmoc-3-nitro-L-tyrosine
• J-006872
• AKOS015896045
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-3-nitrotyrosine
• M03247
• MFCD00171383
• CS-11902
• AKOS015837333
• CS-W011584
• 136590-09-5
• Fmoc-Tyr(3-NO2)-OH, >=97.0% (HPLC)
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-hydroxy-3-nitrophenyl)propanoic acid
• fmoc-3-nitro-tyr-oh
• (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(4-hydroxy-3-nitrophenyl)propanoic acid
• fmoc-3-nitro-tyrosine
• +Expand

• MDL： MFCD00171383
• InChIKey： JZUZJVFERQWLNC-FQEVSTJZSA-N
• Inchi： 1S/C24H20N2O7/c27-22-10-9-14(12-21(22)26(31)32)11-20(23(28)29)25-24(30)33-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,12,19-20,27H,11,13H2,(H,25,30)(H,28,29)/t20-/m0/s1
• SMILES： O(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C1C([H])=C([H])C(=C(C=1[H])[N+](=O)[O-])O[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 448.12700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 448.127
• Heavy Atom Count: 33
• Complexity: 704
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 142

Experimental Properties

• LogP: 4.74890
• PSA: 141.68000
• Refractive Index: 1.667
• Boiling Point: 704.4 ℃ at 760 mmHg
• Melting Point: No data available
• Flash Point: 379.8±32.9 °C
• Color/Form: powder
• Solubility: Not determined
• Density: 1.4290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters